Cas no 1805969-40-7 (Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805969-40-7
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4850154
• Update Time: 2025-05-22

Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-6(15)2-4-7(9(12)13)5(10)3-14-8(4)11/h3,9H,2H2,1H3
• InChI Key： OVZYNTBRDWAJGN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CC(=O)OC)=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate

Introduction to Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805969-40-7)

Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate, with the CAS number 1805969-40-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine atoms at positions 2 and 5, a difluoromethyl group at position 4, and an acetate ester group at position 3. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the growing interest in optimizing the production of this compound for industrial and research purposes.

One of the most notable applications of Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate is in the field of agrochemicals. The compound has been studied as a potential precursor for herbicides and insecticides due to its ability to inhibit key enzymes in pests and weeds. Recent studies have demonstrated that derivatives of this compound exhibit remarkable selectivity towards specific pest species, reducing their impact on non-target organisms. This makes it a promising candidate for sustainable agricultural practices that minimize environmental harm.

In addition to its agricultural applications, Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate has also found utility in pharmaceutical research. The compound's structure provides a scaffold for the development of new drug candidates targeting various diseases. For example, researchers have investigated its potential as an anti-inflammatory agent by modifying its substituents to enhance bioavailability and efficacy. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds, which are crucial for modern drug development.

The electronic properties of Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate make it an interesting candidate for use in organic electronics. The pyridine ring's conjugated system facilitates electron delocalization, which is advantageous for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored the use of this compound as a building block for constructing advanced materials with tailored electronic characteristics. Its ability to form stable charge transfer complexes with other organic molecules further enhances its potential in this domain.

From a structural perspective, Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate exhibits a fascinating interplay between halogenation and fluorination effects. The bromine atoms at positions 2 and 5 contribute to the molecule's stability and reactivity, while the difluoromethyl group at position 4 introduces additional fluorination effects that influence its physical properties. These features make the compound highly versatile in both synthetic and applied chemistry contexts.

Recent research has also focused on understanding the environmental fate and degradation pathways of Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate. Studies have shown that under certain conditions, such as exposure to sunlight or microbial activity, the compound undergoes biodegradation into less harmful byproducts. This information is critical for assessing its safety profile and ensuring responsible use in various applications.

In conclusion, Methyl 2,5-dibromo-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805969-40-7) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a valuable building block for developing innovative solutions in agriculture, pharmaceuticals, and electronics. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.